Cas no 1261514-17-3 (2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol)

2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol is a fluorinated pyridine derivative with a hydroxyl and hydroxymethyl functional group, offering versatile reactivity for synthetic applications. The trifluoromethoxy substituent enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The compound's structural features allow for further derivatization, enabling the development of bioactive molecules or advanced intermediates. Its electron-withdrawing trifluoromethoxy group may also influence electronic properties, potentially useful in materials science. The presence of both hydroxyl and hydroxymethyl groups provides multiple sites for selective modifications, facilitating tailored synthesis of target compounds. This compound is typically handled under standard laboratory conditions, requiring protection from moisture and light for optimal stability.

2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol structure

1261514-17-3 structure

Product Name:2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol

CAS No:1261514-17-3

MF:C₁₃H₁₀F₃NO₃

MW:285.21861410141

CID:4920726

Update Time:2025-06-09

2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol
- Inchi： 1S/C13H10F3NO3/c14-13(15,16)20-11-3-1-8(2-4-11)9-5-10(7-18)12(19)17-6-9/h1-6,18H,7H2,(H,17,19)
- InChI Key： VXGXQTOWCUTCHU-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)C1=CNC(C(CO)=C1)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 435
XLogP3: 2.2
Topological Polar Surface Area: 58.6

2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024001282-250mg	2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol	1261514-17-3	97%	250mg	$720.80	2023-09-03
Alichem	A024001282-500mg	2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol	1261514-17-3	97%	500mg	$1068.20	2023-09-03
Alichem	A024001282-1g	2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol	1261514-17-3	97%	1g	$1596.00	2023-09-03

2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol

Comprehensive Overview of 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol (CAS No. 1261514-17-3)

2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol (CAS No. 1261514-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a trifluoromethoxy group and a hydroxyl moiety in its molecular framework enhances its potential for interactions with biological targets, making it a promising candidate for further study.

In recent years, the demand for fluorinated compounds like 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate enzyme activity and receptor binding. The compound's CAS No. 1261514-17-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

One of the key trends in modern chemistry is the exploration of sustainable synthesis methods for complex molecules. 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol aligns with this trend, as its synthesis often involves green chemistry principles, such as catalytic reactions and solvent optimization. This focus on sustainability resonates with the growing emphasis on environmentally friendly chemical processes, a topic frequently discussed in industry forums and research publications.

The compound's structural features also make it a subject of interest in computational chemistry and molecular modeling. Scientists utilize advanced algorithms to predict its physicochemical properties and binding affinities, which can accelerate the discovery of novel therapeutics. Searches for terms like "pyridine-based drug design" and "trifluoromethoxy group effects" often lead to discussions about this compound, highlighting its interdisciplinary appeal.

Another area where 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol shows promise is in the development of advanced materials. Its aromatic system and functional groups enable it to participate in supramolecular interactions, which are crucial for designing smart polymers and nanomaterials. This application is particularly relevant to industries focused on high-performance coatings and electronic devices, where material stability and functionality are paramount.

In summary, 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol (CAS No. 1261514-17-3) is a multifaceted compound with broad potential across pharmaceuticals, agrochemicals, and material science. Its relevance to contemporary research themes, such as sustainable synthesis and computational drug discovery, ensures its continued prominence in scientific literature. As interest in fluorinated heterocycles grows, this compound is poised to remain a key player in innovative chemical applications.